Cas no 999-78-0 (4,4-Dimethyl-2-pentyne)

• Product Name: 4,4-Dimethyl-2-pentyne
• CAS No: 999-78-0
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00041613
• CID: 40476
• PubChem ID: 136786
• Update Time: 2025-04-18

4,4-Dimethyl-2-pentyne Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-2-pentyne
• tert-Butyl methyl acetylene
• 4,4-dimethylpent-2-yne
• 1-tert-butyl-2-methylacetylene
• 2,2-dimethyl-3-pentyne
• 2-Pentyne,4,4-dimethyl
• 4,4-dimethyl-1-pentyne
• 4,4-dimethyl-pent-2-yne
• methyl-t-Bu-acetylene
• 1-Methyl-2-tert-butylacetylene
• 1-tert-Butyl-1-propyne
• tert-Butylmethylacetylene
• AKOS006228572
• InChI=1/C7H12/c1-5-6-7(2,3)4/h1-4H
• MFCD00041613
• DTXSID40244289
• FT-0617083
• Propyne, 1-tert-butyl-
• t-Butylmethylacetylene
• 999-78-0
• 2-Pentyne, 4,4-dimethyl-
• (tert-C4H9)C.$.CCH3
• DTXCID90166780

• MDL： MFCD00041613
• Inchi： 1S/C7H12/c1-5-6-7(2,3)4/h1-4H3
• InChI Key： FOALCTWKQSWRST-UHFFFAOYSA-N
• SMILES： C(C#CC)(C)(C)C
• BRN： 1733540

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.718
• Melting Point: -82.4°C
• Boiling Point: 83 ºC
• Flash Point: -10°C
• Refractive Index: 1.4071
• Water Partition Coefficient: Immiscible with water.
• PSA: 0.00000
• LogP: 2.05580
• Solubility: Not determined
• Vapor Pressure: 85.6±0.1 mmHg at 25°C

4,4-Dimethyl-2-pentyne Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3295
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S16-S23-S33-S62
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R65
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.